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Compound of Interest

1,1,1,3,3,5,5-
Compound Name: o
Heptamethyltrisiloxane

Cat. No.: B039712

This guide provides an in-depth exploration of heptamethyltrisiloxane compounds, from their
historical discovery to their synthesis, characterization, and diverse applications. It is intended
for researchers, scientists, and drug development professionals seeking a thorough
understanding of these versatile organosilicon molecules.

Introduction to Heptamethyltrisiloxane

Heptamethyltrisiloxane, with the chemical formula C7H2202Si3, is a linear siloxane consisting
of a three-silicon backbone with seven methyl groups.[1][2][3] Its most common isomer is
1,1,1,3,5,5,5-heptamethyltrisiloxane (CAS No. 1873-88-7), also known as
bis(trimethylsiloxy)methylsilane.[4][5] This compound is a colorless, low-viscosity liquid with a
unique combination of properties, including low surface tension, high thermal stability, and
chemical reactivity, owing to the presence of a silicon-hydride (Si-H) bond in some isomers.[6]
[7] These characteristics make it a valuable intermediate in the synthesis of a wide array of
organosilicon materials and a functional ingredient in numerous industrial and consumer
products.[3][8]

Historical Context and Discovery

The journey of heptamethyltrisiloxane is intrinsically linked to the broader history of
organosilicon chemistry. While the first organosilicon compound, tetraethylsilane, was
synthesized by Friedel and Crafts in 1863, it was the pioneering work of Frederic Stanley
Kipping in the early 20th century that laid the foundation for modern silicone chemistry.[9]
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Kipping's extensive research into the synthesis of organochlorosilanes and their hydrolysis
products led to the creation of the first silicone polymers.[9]

The development of the "direct process" by Eugene G. Rochow in the 1940s revolutionized the
production of methylchlorosilanes, making them widely available for the large-scale synthesis
of silicones.[10] Although a specific date and individual credited with the first synthesis of
heptamethyltrisiloxane is not readily available in the reviewed literature, its development is a
logical progression from the foundational work on the hydrolysis and condensation of
functionalized chlorosilanes.

Synthesis of Heptamethyltrisiloxane Compounds

The synthesis of heptamethyltrisiloxane can be achieved through several routes, with the
choice of method often depending on the desired purity, scale, and cost-effectiveness.

Hydrolysis and Condensation

A common laboratory-scale synthesis involves the reaction of dichloromethylsilane with
trimethylsilanol in the presence of a base, such as pyridine, to neutralize the hydrochloric acid
byproduct.[11] This method offers a direct route to the desired trisiloxane structure.

Experimental Protocol: Synthesis of 1,1,1,3,5,5,5-Heptamethyltrisiloxane via Hydrolysis and
Condensation[11]

» Reaction Setup: In a three-necked flask equipped with a dropping funnel, magnetic stirrer,
and a nitrogen inlet, a solution of trimethylsilanol (40 g, 0.45 mol) and pyridine (33.2 g, 0.42
mol) in hexane (60 mL) is prepared.

o Reactant Addition: The flask is cooled to -30°C using a suitable cooling bath. A solution of
dichloromethylsilane (20 g, 0.174 mol) in hexane (60 mL) is then added dropwise from the
dropping funnel to the stirred reaction mixture.

o Reaction: After the addition is complete, the reaction mixture is allowed to gradually warm to
room temperature and is stirred for an additional 16 hours.

o Workup: The precipitated pyridine hydrochloride is removed by filtration. The filtrate is then
washed sequentially with water to remove any remaining pyridine and salt.
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» Drying and Purification: The organic layer is dried over anhydrous sodium sulfate. The final
product is purified by fractional distillation under atmospheric pressure to yield 1,1,1,3,5,5,5-
heptamethyltrisiloxane.

Redistribution Reactions

On an industrial scale, redistribution reactions are often employed. These reactions involve the
acid-catalyzed equilibration of a mixture of siloxanes. For instance, hexamethyldisiloxane (MM)
can be reacted with a hydrogen-containing polysiloxane in the presence of a strong acid
catalyst, such as sulfuric acid or a solid acid resin.[12][13] This process allows for the
production of heptamethyltrisiloxane in a continuous or batch process.[10]

Click to download full resolution via product page

Physicochemical Properties

The utility of heptamethyltrisiloxane is derived from its distinct physicochemical properties. A
summary of these properties is presented in the table below.
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Property Value Reference(s)
Molecular Formula C7H2202Si3 [2][4]
Molecular Weight 222.51 g/mol [2]
CAS Number 1873-88-7 [41[5]
Appearance C.:olc')rless to almost colorless (2]
liquid
Boiling Point 142 °C [1][3]
Melting Point <0°C [1][3]
Density 0.819 g/mL at 25 °C [1112]
Refractive Index n20/D 1.382 [2][3]
Viscosity 1.1 mm?/s [3]
Surface Tension ~20 mN/m [1]
Flash Point 21-28 °C [1][14]

Vapor Pressure

8.5 hPaat 25 °C

[3]

Solubility

Insoluble in water; miscible
with acetone, ethanol, diethyl

ether

[1](3]

Analytical and Characterization Techniques

A suite of analytical techniques is employed to confirm the identity, purity, and structure of
heptamethyltrisiloxane.

o Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a primary tool for identifying
and quantifying volatile siloxanes like heptamethyltrisiloxane. The retention time in the gas
chromatogram provides a preliminary identification, which is then confirmed by the mass
spectrum, showing characteristic fragmentation patterns of the siloxane backbone and
methyl groups.[4]
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» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are
invaluable for structural elucidation. The chemical shifts and coupling patterns of the protons
and carbons in the methyl groups provide definitive information about their chemical
environment and confirm the overall structure of the molecule.[1]

o Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR spectroscopy is used to identify the
characteristic functional groups present in the molecule. The strong absorption bands
corresponding to the Si-O-Si stretching vibrations are particularly diagnostic for siloxanes.
[15] The NIST WebBook provides a reference IR spectrum for 1,1,1,3,5,5,5-
heptamethyltrisiloxane.

Click to download full resolution via product page

Applications of Heptamethyltrisiloxane Compounds

The unique properties of heptamethyltrisiloxane and its derivatives have led to their use in a
wide range of applications.

Surfactants in Agriculture

Polyether-modified heptamethyltrisiloxanes are highly effective surfactants used as adjuvants
in agricultural sprays.[16] Their ability to dramatically lower the surface tension of water allows
for superior wetting and spreading of pesticides and herbicides on the waxy surfaces of leaves.
[17] This enhanced coverage improves the efficacy of the active ingredients and can lead to a
reduction in the amount of pesticide required.[17][18]
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Personal Care and Cosmetics

In personal care products, heptamethyltrisiloxane acts as an emollient, providing a smooth,
non-greasy feel to skin and hair formulations.[2] Its volatility allows it to spread easily and then
evaporate, leaving behind a thin, protective film of other ingredients.
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Industrial Applications

Heptamethyltrisiloxane is utilized in industrial coatings, lubricants, and as a dielectric fluid in
electronics.[2] Its thermal stability and low surface tension make it an effective additive for
improving the flow and leveling of coatings, reducing friction in lubricants, and providing
electrical insulation.[4]

Drug Development and Delivery

The biocompatibility and unique physicochemical properties of siloxanes have led to their
investigation for applications in drug delivery.[19] Heptamethyltrisiloxane and its derivatives can
be used to create biocompatible carriers for the controlled release of therapeutic agents.[20]
Their hydrophobic nature can be advantageous for encapsulating lipophilic drugs, and their
surface activity can aid in the formulation of stable drug dispersions.[14] While still an emerging
area, the potential for siloxane-based materials in advanced drug delivery systems is a topic of
ongoing research.[20][21]

Safety, Toxicology, and Environmental Fate

Heptamethyltrisiloxane is generally considered to have low acute toxicity, though it can be a
skin and eye irritant.[14] It is also classified as a flammable liquid and should be handled with
appropriate safety precautions in a well-ventilated area, away from sources of ignition.[14]

The environmental fate of siloxanes is a subject of ongoing study. While they are synthetic
compounds, they can degrade in the environment through various abiotic and biotic pathways.
Linear siloxanes can undergo hydrolysis in soil and sediment, and volatile siloxanes can be
degraded in the atmosphere by hydroxyl radicals. The bioaccumulation potential of some
siloxanes has been noted in certain aguatic organisms.

Conclusion

Heptamethyltrisiloxane compounds are a cornerstone of modern organosilicon chemistry, with
a rich history and a diverse and expanding range of applications. Their unique synthesis
pathways and tunable physicochemical properties make them indispensable in fields ranging
from agriculture to medicine. As research continues to uncover new functionalities and
applications, particularly in the realm of drug delivery and advanced materials, the importance
of these versatile molecules is set to grow. A thorough understanding of their synthesis,
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characterization, and properties is essential for scientists and researchers looking to harness
their full potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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